![molecular formula C8H12BrN B8131833 2-Phenylethylammonium bromide](/img/structure/B8131833.png)
2-Phenylethylammonium bromide
Overview
Description
2-Phenylethylammonium bromide is a useful research compound. Its molecular formula is C8H12BrN and its molecular weight is 202.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Perovskite Light Emitting Diodes (LEDs)
2-Phenylethylammonium bromide is used to enhance the efficiency of perovskite LEDs, although it can negatively impact stability. This implies the need for new materials with lower ionic mobility to improve their stability (Warby et al., 2020).
Organic Synthesis
It plays a role in the production of 1-substituted 3-phenylthiohomoallyl alcohols from aldehydes (Masuyama et al., 2003), and in catalyzing the solvent-free synthesis of dihydropyrimidinones, offering a greener alternative to traditional methods (Reddy et al., 2003).
Ionic Liquids and Complexation Studies
New aromatic quaternary ammonium bromides, synthesized via a novel route, have shown potential in ionic liquids and complexation studies (Busi et al., 2004).
Phase Transition Studies
Phenethylammonium bromide undergoes a solid-to-liquid phase transition, which is of interest in understanding the dynamics of such materials (Gruwel & Wasylishen, 1991).
Energy Storage
Its potential as a bromine complexing agent in Zn-Br2 batteries has been explored, especially with reticulated vitreous carbon as electrode material (Mastragostino & Valcher, 1983).
Photodetectors
In the field of photodetectors, large-scale 2D perovskite single crystal plates grown using 2-phenylethylammonium bromide show promising properties for practical integrated optoelectronics applications (Ge et al., 2019).
Surface Chemistry
The compound is involved in lowering water surface tension and forming various aggregation structures in heterogemini surfactants (Nyuta et al., 2006).
Perovskite Solar Cells
It significantly improves the moisture resistance and photovoltaic performance of high-temperature annealed perovskite films, contributing to device efficiency (Gao et al., 2020).
Molecular and Crystal Structures
The study of its molecular and crystal structure offers insights into the properties of similar lipid-model amphiphiles (Okuyama et al., 1988).
Hydrate-Based CO2 Capture
As an anti-agglomerant, it effectively reduces hydrate agglomeration, improving the efficiency of hydrate-based CO2 capture systems (Li et al., 2018).
properties
IUPAC Name |
2-phenylethylazanium;bromide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N.BrH/c9-7-6-8-4-2-1-3-5-8;/h1-5H,6-7,9H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRAGENYJMTVCCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC[NH3+].[Br-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylethylammonium bromide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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